Cas no 1072951-75-7 (2-Bromo-6-fluoro-3-isopropoxyphenylboronic Acid)

• Product Name: 2-Bromo-6-fluoro-3-isopropoxyphenylboronic Acid
• CAS No: 1072951-75-7
• MF: C₉H₁₁BBrFO₃
• MW: 276.895245790482
• MDL: MFCD08276826
• CID: 857126
• PubChem ID: 24884561
• Update Time: 2025-10-28

2-Bromo-6-fluoro-3-isopropoxyphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-6-fluoro-3-isopropoxyphenyl)boronic acid
• 2-Bromo-6-fluoro-3-isopropoxyphenylboronic acid
• (2-bromo-6-fluoro-3-propan-2-yloxyphenyl)boronic acid
• DB-361925
• MFCD08276826
• {2-Bromo-6-fluoro-3-[(propan-2-yl)oxy]phenyl}boronic acid
• (2-Bromo-6-fluoro-3-isopropoxy-phenyl)boronic acid
• (2-Bromo-6-fluoro-3-isopropoxyphenyl)boronicacid
• DTXSID30584767
• 1072951-75-7
• D71441
• CS-0175443
• BS-22855
• AKOS015834832
• 2-Bromo-6-fluoro-3-isopropoxyphenylboronic Acid

• MDL： MFCD08276826
• Inchi： 1S/C9H11BBrFO3/c1-5(2)15-7-4-3-6(12)8(9(7)11)10(13)14/h3-5,13-14H,1-2H3
• InChI Key： UVXVGFZUDLIHKI-UHFFFAOYSA-N
• SMILES： BrC1C(B(O)O)=C(C=CC=1OC(C)C)F

Computed Properties

• Exact Mass: 275.99700
• Monoisotopic Mass: 275.99687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 77-82 °C
• Solubility: Very slightly soluble (0.39 g/l) (25 º C),
• PSA: 49.69000
• LogP: 1.05520

2-Bromo-6-fluoro-3-isopropoxyphenylboronic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Bromo-6-fluoro-3-isopropoxyphenylboronic Acid

Introduction to 2-Bromo-6-fluoro-3-isopropoxyphenylboronic Acid (CAS No. 1072951-75-7)

2-Bromo-6-fluoro-3-isopropoxyphenylboronic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 1072951-75-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid derivative is characterized by its unique structural features, including a bromine substituent at the 2-position, a fluorine atom at the 6-position, and an isopropoxy group at the 3-position of the phenyl ring. These structural elements contribute to its distinct chemical properties and make it a valuable intermediate in synthetic chemistry, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling.

The significance of 2-Bromo-6-fluoro-3-isopropoxyphenylboronic Acid lies in its utility as a building block for the synthesis of more complex molecules. Boronic acids are well-known for their ability to participate in palladium-catalyzed cross-coupling reactions, which are fundamental to modern drug discovery and development. The presence of both bromine and fluorine substituents on the aromatic ring enhances the reactivity and selectivity of this compound, making it particularly useful in constructing biaryl structures. Such structures are prevalent in many biologically active compounds, including pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in the development of boronic acid derivatives for their applications in medicinal chemistry. The fluorine atom, in particular, plays a crucial role in modulating the pharmacokinetic properties of drug candidates. Fluorinated compounds often exhibit improved metabolic stability, enhanced binding affinity to biological targets, and better pharmacological profiles. The isopropoxy group contributes to steric hindrance and can influence the orientation of the boronic acid moiety during coupling reactions, further tailoring the reactivity for specific synthetic applications.

One of the most notable applications of 2-Bromo-6-fluoro-3-isopropoxyphenylboronic Acid is in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating small-molecule inhibitors for enzymes involved in cancer metabolism. The ability to precisely modify the phenyl ring through cross-coupling reactions allows chemists to fine-tune the electronic and steric properties of the resulting compounds, optimizing their biological activity.

Moreover, advancements in computational chemistry have enabled more efficient design and optimization of molecules derived from 2-Bromo-6-fluoro-3-isopropoxyphenylboronic Acid. Molecular modeling techniques can predict how different substituents will influence the binding affinity and selectivity of drug candidates. This integration of computational methods with traditional synthetic approaches has accelerated the discovery pipeline for new pharmaceuticals. The compound's versatility makes it a cornerstone in libraries used for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

The role of CAS No. 1072951-75-7 extends beyond pharmaceutical applications into materials science. Boronic acids are increasingly being explored for their potential in creating functional materials, such as organic electronic components and smart polymers. The unique reactivity of this compound allows for the construction of conjugated polymers with tailored optoelectronic properties. These materials are essential for next-generation technologies, including organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors.

Recent research has also highlighted the importance of 2-Bromo-6-fluoro-3-isopropoxyphenylboronic Acid in developing probes for biochemical assays. Its ability to participate in cross-coupling reactions enables the creation of labeled molecules that can be used to study enzyme mechanisms or track molecular interactions within cells. Such probes are invaluable tools for understanding complex biological processes at a molecular level, contributing to both fundamental research and drug discovery efforts.

The synthesis of CAS No. 1072951-75-7 involves multi-step organic transformations that highlight its synthetic utility. The introduction of bromine and fluorine substituents typically requires careful selection of reagents and reaction conditions to ensure high yield and purity. Similarly, the installation of the isopropoxy group demands precise control over reaction parameters to avoid side products. These synthetic challenges underscore why this compound is valued by synthetic chemists—it pushes the boundaries of what can be achieved with boronic acid derivatives.

In conclusion, 2-Bromo-6-fluoro-3-isopropoxyphenylboronic Acid (CAS No. 1072951-75-7) is a versatile compound with far-reaching implications across multiple scientific disciplines. Its unique structural features make it an indispensable tool for pharmaceutical chemists seeking to develop novel therapeutics, while its reactivity also positions it as a key material in advanced technological applications. As research continues to uncover new possibilities for this compound, its importance is likely to grow even further, solidifying its place as a cornerstone of modern chemical innovation.